2-(2-Methylphenyl)-2-morpholin-4-ylethanamine

• IUPAC Name: 2-(2-methylphenyl)-2-morpholin-4-ylethanamine
• InChI: InChI=1S/C13H20N2O/c1-11-4-2-3-5-12(11)13(10-14)15-6-8-16-9-7-15/h2-5,13H,6-10,14H2,1H3
• InChI Key: LIARICFYQNWNPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CN)N2CCOCC2
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol

Description

The compound “2-(2-Methylphenyl)-2-morpholin-4-ylethanamine” is an organic compound consisting of a morpholine ring and a methylphenyl group. Morpholine is a common motif in organic chemistry and is used as a building block in the synthesis of various pharmaceuticals and agrochemicals. The 2-methylphenyl group is a type of aromatic ring, which is also commonly found in many organic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Typical properties to consider might include its melting point, boiling point, solubility in various solvents, and stability under various conditions.

Scientific Research Applications

Antiviral Activity

Specific Scientific Field

Medicinal Chemistry and Virology

Summary of the Application

Researchers have explored the antiviral potential of 2-(2-Methylphenyl)-2-morpholin-4-ylethanamine and its derivatives. These compounds exhibit inhibitory activity against various viruses, making them promising candidates for antiviral drug development.

Experimental Procedures

Results

These findings highlight the potential of 2-(2-Methylphenyl)-2-morpholin-4-ylethanamine derivatives as antiviral agents.

Antioxidant Activity

Specific Scientific Field

Biochemistry and Pharmacology

Summary of the Application

The compound’s antioxidant properties make it relevant for research in oxidative stress, aging, and disease prevention.

Experimental Procedures

Results

• Compound 4b : 2-Fluoro-N-(4-hydroxy-5-isopropyl-2-methylphenyl)benzamide exhibited antioxidant activity. Its molecular formula is C17H18O2NF, and it showed a strong scavenging effect against free radicals.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on elucidating the specific properties and potential applications of this compound. This could involve experimental studies to determine its physical and chemical properties, as well as potential biological activity.